Cas no 2680783-86-0 (Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate)

• Product Name: Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate
• CAS No: 2680783-86-0
• MF: C₂₀H₃₂N₂O₃
• MW: 348.479685783386
• CID: 5623868
• PubChem ID: 165929846
• Update Time: 2025-06-09

Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28298297
• benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate
• 2680783-86-0
• Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate

• Inchi： 1S/C20H32N2O3/c1-5-17-13-22(18(6-2)12-21(17)15-20(3,4)24)19(23)25-14-16-10-8-7-9-11-16/h7-11,17-18,24H,5-6,12-15H2,1-4H3
• InChI Key： HMLWCJVEZPJOIK-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN1CC(CC)N(C(=O)OCC2C=CC=CC=2)CC1CC

Computed Properties

• Exact Mass: 348.24129289g/mol
• Monoisotopic Mass: 348.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53Ų

Additional information on Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate

Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate (CAS No. 2680783-86-0): A Comprehensive Overview

Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate, identified by its CAS number 2680783-86-0, is a compound of significant interest in the field of pharmaceutical research and development. This piperazine derivative exhibits a complex molecular structure that has garnered attention due to its potential applications in medicinal chemistry and drug design. The compound's unique pharmacophoric features make it a valuable candidate for further investigation, particularly in the context of developing novel therapeutic agents.

The molecular structure of Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate consists of a piperazine core substituted with various functional groups. The presence of ethyl groups at the 2 and 5 positions, combined with a hydroxymethyl group at the 4 position, contributes to its distinct chemical properties. These modifications enhance its solubility and bioavailability, making it an attractive scaffold for drug development. Additionally, the benzyl ester group at the 1-position adds another layer of versatility, allowing for further chemical modifications and derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Molecular modeling studies suggest that Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate may exhibit potent interactions with biological targets, particularly those involved in neurotransmitter systems. This has sparked interest in exploring its potential as a precursor for drugs targeting neurological disorders.

In vitro studies have begun to unravel the mechanism of action of this compound. Initial experiments indicate that it may modulate the activity of certain enzymes and receptors, leading to therapeutic effects. For instance, its interaction with monoamine oxidase (MAO) inhibitors has been a focus of research, as such interactions could lead to the development of new antidepressants or anxiolytics. The hydroxymethyl group at the 4-position appears to play a crucial role in these interactions, potentially enhancing binding affinity and selectivity.

The synthesis of Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Recent innovations in green chemistry have led to the development of more sustainable synthetic routes, reducing waste and minimizing environmental impact. These advancements are crucial for scaling up production while adhering to regulatory standards.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique properties could provide novel solutions for crop protection and industrial processes. The versatility of its molecular framework allows for modifications that can tailor its properties for specific applications, making it a valuable building block in synthetic chemistry.

As our understanding of biological systems continues to evolve, the demand for targeted therapies increases. Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate stands out as a promising candidate due to its well-defined structure and potential biological activity. Ongoing clinical trials are evaluating its efficacy in treating various conditions, providing critical data on its safety and efficacy profile. These trials are expected to yield valuable insights into its therapeutic potential and pave the way for future drug development efforts.

The regulatory landscape for new drug candidates is stringent but well-established, ensuring that only safe and effective therapies reach the market. The development process for Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate is being closely monitored by regulatory agencies to ensure compliance with all guidelines. This includes rigorous testing for toxicity, pharmacokinetics, and interactions with other drugs. Such meticulous evaluation is essential for ensuring patient safety and optimizing treatment outcomes.

The future prospects for this compound are promising, driven by ongoing research and technological advancements. Innovations in drug delivery systems and personalized medicine are likely to enhance its therapeutic potential further. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms, researchers can accelerate the development process and identify new applications for this versatile compound.

In conclusion, Benzyl 2,5-diethyl-4-(2-hydroxy-2-methylpropyl)piperazine-1-carboxylate (CAS No. 2680783-86-0) represents a significant advancement in pharmaceutical research. Its complex structure and unique functional groups make it a valuable candidate for developing novel therapeutic agents with broad applications across multiple medical fields. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping the future of medicine.